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Compound of Interest

Compound Name: FGFR-IN-13

cat. No.: B12367332

Application Notes and Protocols for FGFR-IN-1

Compound of Interest: FGFR-IN-1 CAS NO: 1513860-41-7 Molecular Formula: C26H24F2N406S
Molecular Weight: 558.55

Note on Compound Name: The user specified "FGFR-IN-13". However, publicly available
information for a compound with this exact name is limited. The following protocol is for "FGFR-
IN-1", a potent FGFR inhibitor, which is likely the compound of interest. Researchers should
verify the exact identity of their compound before proceeding.

Introduction

FGFR-IN-1 is a potent inhibitor of Fibroblast Growth Factor Receptors (FGFR), demonstrating
significant activity against FGFR1, FGFR2, and FGFR3 with an IC50 of less than 100 nM[1][2].
Aberrant FGFR signaling, resulting from gene amplification, mutations, or fusions, is implicated
in various cancers, promoting tumor cell proliferation, migration, and angiogenesis[3][4].
Consequently, inhibitors like FGFR-IN-1 are valuable tools in cancer research and drug
development.

Quantitative Data Summary

The following table summarizes the key quantitative data for FGFR-IN-1.
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Parameter Value Reference
IC50 (FGFR1) <100 nM [1112]

IC50 (FGFR?2) <100 nM [1][2]

IC50 (FGFR?3) <100 nM [11[2]
Molecular Weight 558.55 g/mol [1]

Experimental Protocols
Protocol 1: Dissolving FGFR-IN-1

This protocol outlines the procedure for preparing a stock solution of FGFR-IN-1.
Materials:

o FGFR-IN-1 powder

o Appropriate solvent (e.g., DMSO)

 Sterile microcentrifuge tubes

o Vortex mixer

 Ultrasonic bath

o Pipettes and sterile tips

Procedure:

o Select Solvent: Based on the desired concentration and experimental requirements, select
an appropriate solvent. While specific solubility data for FGFR-IN-1 in various solvents is not
readily available, similar small molecule inhibitors are often soluble in dimethyl sulfoxide
(DMSO).

e Prepare Stock Solution:
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o To prepare a 10 mM stock solution, add 179 pL of DMSO to 1 mg of FGFR-IN-1 (assuming
a molecular weight of 558.55 g/mol ).

o To prepare a 5 mM stock solution, add 358.1 pL of DMSO to 1 mg of FGFR-IN-1.

o To prepare a 1 mM stock solution, add 1.7904 mL of DMSO to 1 mg of FGFR-IN-1.

e Enhance Solubility: To aid dissolution, gently warm the tube to 37°C and vortex briefly. If
necessary, sonicate the solution in an ultrasonic bath for a short period[1].

e Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles[1][2].

Protocol 2: Storing FGFR-IN-1 Solutions

Proper storage is crucial to maintain the stability and activity of FGFR-IN-1.
Materials:

e Aliquots of FGFR-IN-1 stock solution

e -20°C and -80°C freezers

Procedure:

e Short-Term Storage: For use within one month, store the aliquoted stock solution at -20°C in
a tightly sealed container, protected from light and moisture[1][2].

e Long-Term Storage: For storage up to six months, place the aliquots at -80°C[1][2].

+ Avoid Repeated Freeze-Thaw Cycles: Use a fresh aliquot for each experiment to prevent
degradation of the compound[1][2].

Visualizations
FGFR Signaling Pathway

The following diagram illustrates the canonical FGFR signaling pathway, which can be targeted
by inhibitors like FGFR-IN-1. Upon ligand binding, FGFRs dimerize and autophosphorylate,
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activating downstream signaling cascades such as the RAS/MAPK and PISK/AKT pathways,

which are crucial for cell proliferation and survival[3][5][6].

FGFR Signaling Pathway
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Click to download full resolution via product page
Caption: Simplified FGFR signaling cascade.

Experimental Workflow: In Vitro Kinase Assay

This diagram outlines a typical workflow for evaluating the inhibitory activity of FGFR-IN-1 on
FGFR kinase activity in a cell-free system.
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Experimental Workflow: In Vitro Kinase Assay
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Caption: Workflow for in vitro kinase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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